Cas no 2097909-12-9 (N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 2097909-12-9
• MF: C₁₈H₁₉NO₄S₂
• MW: 377.477762460709
• CID: 5477203
• PubChem ID: 126850421
• Update Time: 2025-08-05

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2097909-12-9
• F6192-0774
• N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide
• AKOS032456397

• Inchi： 1S/C18H19NO4S2/c1-13-11-14(22-2)7-8-18(13)25(20,21)19-12-15(16-5-3-9-23-16)17-6-4-10-24-17/h3-11,15,19H,12H2,1-2H3
• InChI Key： ZAYCRVOTMPXPHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)OC)(NCC(C1=CC=CO1)C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 377.07555043g/mol
• Monoisotopic Mass: 377.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide

N-[2-(Furan-2-yl)-2-(Thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No 2097909-12-9)

N-[2-(Furan-2-yl)-2-(Thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide, commonly referred to by its CAS number 2097909-12-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted benzene ring and a side chain containing both furan and thiophene moieties. The combination of these functional groups makes it a versatile molecule with intriguing properties.

The core structure of this compound consists of a benzene ring substituted with a sulfonamide group at the 1-position, a methoxy group at the 4-position, and a methyl group at the 2-position. Attached to the benzene ring is an ethyl side chain that is further substituted with both furan and thiophene rings at the 2-position of the ethyl group. This arrangement creates a molecule with significant steric hindrance and electronic complexity, which can be advantageous in certain chemical reactions or biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of new therapeutic agents targeting specific biological pathways. The presence of electron-withdrawing groups like the sulfonamide and methoxy groups can influence the electronic properties of the molecule, making it potentially useful as an inhibitor or modulator of enzyme activity. Additionally, the furan and thiophene moieties are known for their ability to participate in π–π interactions, which can enhance binding affinity to target proteins.

One area where this compound has shown promise is in the field of oncology. Researchers have explored its potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, studies have demonstrated that N-[2-(Furan-2-yl)-2-(Thiophen-2-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide can effectively inhibit the activity of certain kinases, which are often overexpressed in cancer cells.

Beyond its therapeutic applications, this compound has also been investigated for its role in materials science. The combination of aromatic rings and sulfur-containing groups makes it a candidate for use in advanced materials such as conductive polymers or organic semiconductors. Its ability to form stable π–π interactions could be leveraged in designing new materials with enhanced electronic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzene ring derivative followed by coupling reactions to introduce the side chain containing furan and thiophene groups. The sulfonamide group is introduced through nucleophilic substitution or other appropriate methods depending on the starting materials used.

One challenge associated with this compound is its relatively low solubility in common organic solvents, which can limit its bioavailability if used as a drug candidate. However, recent advancements in drug delivery systems, such as lipid nanoparticles or micellar formulations, have shown potential for overcoming this limitation.

In conclusion, N-[2-(Furan-2-yl)-